Cas no 2228559-77-9 (tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate
• CAS No: 2228559-77-9
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6586011
• PubChem ID: 165714225
• Update Time: 2025-10-30

tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228559-77-9
• EN300-1886575
• tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate

• Inchi： 1S/C14H24N4O2/c1-5-17-10-16-8-11(17)12-9-15-6-7-18(12)13(19)20-14(2,3)4/h8,10,12,15H,5-7,9H2,1-4H3
• InChI Key： BNVKXUDBKADVKX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN=CN1CC)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS No. 2228559-77-9)

tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS No. 2228559-77-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both imidazole and piperazine moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas, including central nervous system (CNS) disorders and infectious diseases.

In recent years, the demand for heterocyclic compounds like tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate has surged, driven by the growing interest in small-molecule drug development and medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition and receptor binding, which are critical mechanisms in treating conditions such as anxiety, depression, and inflammation. The compound's CAS No. 2228559-77-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary scientific inquiries.

One of the key advantages of tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate lies in its synthetic flexibility. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during chemical transformations, making it a preferred choice for multi-step organic syntheses. This attribute aligns with the current trend toward green chemistry and sustainable synthesis, as it minimizes unwanted side reactions and improves yield efficiency. Additionally, the compound's imidazole ring contributes to its bioavailability, a hot topic in drug design discussions.

The compound's applications extend beyond pharmaceuticals. It is also explored in agrochemical research for developing novel pesticides and herbicides, addressing global concerns about food security and crop protection. Its structural resemblance to naturally occurring alkaloids further opens doors for natural product-inspired drug discovery, a field gaining traction due to the rise of antibiotic resistance and the need for new therapeutic agents.

From a commercial perspective, tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate is often listed in chemical supplier databases under its CAS No. 2228559-77-9, catering to laboratories and industries engaged in high-throughput screening and lead optimization. Its purity and compatibility with automated synthesis platforms make it a staple in modern drug discovery pipelines. As the scientific community continues to explore its potential, this compound remains a subject of ongoing research and innovation.

In summary, tert-butyl 2-(1-ethyl-1H-imidazol-5-yl)piperazine-1-carboxylate (CAS No. 2228559-77-9) exemplifies the intersection of organic chemistry and biomedical research. Its multifaceted applications, coupled with its structural ingenuity, position it as a compound of enduring interest in both academic and industrial settings. As advancements in computational chemistry and AI-driven drug design accelerate, the role of such small-molecule intermediates will only become more pivotal in shaping the future of therapeutics.